Cas no 859860-11-0 (8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one)

• Product Name: 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one
• CAS No: 859860-11-0
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5421300
• Update Time: 2025-10-30

8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one Chemical and Physical Properties

Names and Identifiers

• 8-[(4-methylpiperidin-1-yl)methyl]-[1,3]dioxolo[4,5-g]chromen-6-one
• 6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-one, 8-[(4-methyl-1-piperidinyl)methyl]-
• 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one

• Inchi： 1S/C17H19NO4/c1-11-2-4-18(5-3-11)9-12-6-17(19)22-14-8-16-15(7-13(12)14)20-10-21-16/h6-8,11H,2-5,9-10H2,1H3
• InChI Key： UUXJHAJUIVTVIB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC3OCOC=3C=C2C(CN2CCC(C)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one

Comprehensive Overview of 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one (CAS No. 859860-11-0)

The compound 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one (CAS No. 859860-11-0) is a synthetic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This chromenone derivative is characterized by the presence of a 1,3-dioxolo ring fused to a chromen-6-one core, along with a 4-methylpiperidin-1-ylmethyl substituent at the 8-position. The intricate combination of these moieties results in a compound with distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In the context of current scientific trends, 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one aligns with the growing demand for heterocyclic compounds in drug discovery and material science. The chromenone scaffold, in particular, has been extensively studied for its diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The incorporation of the 4-methylpiperidine moiety further enhances the molecule's potential interactions with biological targets, as piperidine derivatives are known to exhibit a wide range of pharmacological properties.

From a synthetic chemistry perspective, the preparation of CAS No. 859860-11-0 involves multi-step organic transformations, often starting with the construction of the 1,3-dioxolo[4,5-g]chromen-6-one framework followed by the introduction of the (4-methylpiperidin-1-yl)methyl group. Recent advances in green chemistry have prompted researchers to explore more sustainable routes for synthesizing such complex molecules, with a focus on reducing hazardous byproducts and improving atom economy. These developments resonate with the broader scientific community's commitment to environmentally friendly synthetic methodologies.

The structural complexity of 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one presents interesting challenges and opportunities in computational chemistry and molecular modeling. Researchers are increasingly utilizing in silico approaches to predict the compound's physicochemical properties, bioavailability, and potential biological targets before conducting experimental studies. This strategy aligns with the current emphasis on computer-aided drug design (CADD) in pharmaceutical research, where virtual screening and molecular docking studies can significantly accelerate the discovery process.

In material science applications, the chromenone core of CAS No. 859860-11-0 offers interesting possibilities for the development of organic semiconductors or fluorescent materials. The conjugated system within the molecule, combined with the electron-donating characteristics of the 4-methylpiperidine group, may impart unique electronic properties that could be valuable in optoelectronic devices. This potential application is particularly relevant given the current focus on organic electronic materials for flexible displays and energy-efficient lighting solutions.

Analytical characterization of 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one typically involves advanced spectroscopic techniques such as NMR (1H and 13C), mass spectrometry, and X-ray crystallography when single crystals can be obtained. The compound's purity and stability are crucial factors for research applications, prompting the development of robust analytical methods for quality control. These aspects are particularly important for researchers who frequently search for "chromenone derivatives characterization" or "piperidine-containing compound analysis" in scientific databases.

The growing interest in CAS No. 859860-11-0 is reflected in the increasing number of scientific publications and patent applications mentioning this compound or its structural analogs. While specific biological activities of this particular derivative may still be under investigation, the structural similarities to known bioactive chromenones suggest potential applications in addressing current health challenges. Researchers exploring "small molecule therapeutics" or "heterocyclic drug candidates" may find this compound particularly interesting for further study.

From a regulatory perspective, 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one is currently not listed in major controlled substance schedules, making it accessible for legitimate research purposes. However, as with any novel chemical entity, researchers should stay informed about evolving regulations and ensure compliance with all applicable laws and institutional policies regarding chemical handling and disposal.

Future research directions for CAS No. 859860-11-0 may include detailed structure-activity relationship studies, formulation development for potential applications, and exploration of its interactions with various biological targets. The compound's structural features make it a promising candidate for further derivatization, allowing medicinal chemists to fine-tune its properties for specific applications. These possibilities align well with current trends in fragment-based drug discovery and molecular diversity-oriented synthesis.

In conclusion, 8-(4-methylpiperidin-1-yl)methyl-2H,6H-1,3dioxolo4,5-gchromen-6-one represents an intriguing example of modern heterocyclic chemistry with potential applications spanning multiple scientific disciplines. Its unique structural characteristics and the growing body of research on related compounds suggest that this molecule may play a significant role in addressing current challenges in both life sciences and materials research. As scientific understanding of this compound continues to evolve, it will undoubtedly attract further attention from researchers exploring innovative solutions in chemistry and related fields.